Cas no 2148736-09-6 ((4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2148736-09-6
• MF: C₁₅H₁₅BrO₃S
• MW: 355.246802568436
• CID: 5934475
• PubChem ID: 165759195
• Update Time: 2025-06-13

(4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2148736-09-6
• EN300-7297771
• (4-bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate
• (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H15BrO3S/c1-11-3-6-14(7-4-11)20(17,18)19-10-13-5-8-15(16)12(2)9-13/h3-9H,10H2,1-2H3
• InChI Key： IMYDHMOWMXCCBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.99253g/mol
• Monoisotopic Mass: 353.99253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Additional information on (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate

Introduction to (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2148736-09-6)

(4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2148736-09-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and chemical probes for biological studies.

The molecular structure of (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate consists of a brominated and methylated phenyl group attached to a tosylate moiety. The presence of the bromine atom and the methyl groups imparts specific chemical and physical properties that make this compound an interesting candidate for further investigation. The tosylate group, known for its excellent leaving group properties, facilitates various synthetic transformations, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer pathways. The researchers found that derivatives of this compound exhibited potent inhibitory activity against key enzymes, suggesting its potential as a lead compound for further drug development.

In addition to its therapeutic applications, (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate has also been investigated for its utility as a chemical probe in biological systems. Chemical probes are small molecules that can selectively bind to specific proteins or cellular targets, allowing researchers to study their functions and interactions. A study in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound could be used to probe the activity of certain enzymes and receptors, providing valuable insights into their roles in cellular processes.

The synthetic accessibility of (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate is another factor contributing to its significance in research. The compound can be synthesized through well-established organic reactions, such as nucleophilic substitution and electrophilic aromatic substitution. This ease of synthesis allows for the rapid generation of diverse derivatives, which can be screened for various biological activities.

In terms of safety and handling, it is important to note that while (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to ensure safe handling and storage.

The future prospects for (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in both academic and industrial settings. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel therapeutics and chemical tools for biological research.

In conclusion, (4-Bromo-3-methylphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2148736-09-6) is a versatile and promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further exploration and development.